N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide

• IUPAC Name: N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide
• InChI: InChI=1S/C19H17ClF2N2O3/c1-26-13-3-5-14(6-4-13)27-16-7-2-12(20)8-15(16)23-17(25)24-10-18(11-24)9-19(18,21)22/h2-8H,9-11H2,1H3,(H,23,25)
• InChI Key: AYFREQDXPDJSOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)N3CC4(C3)CC4(F)F
• Molecular Formula: C19H17ClF2N2O3
• Molecular Weight: 394.8 g/mol

Description

N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique spirohexane structure, which contributes to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[23]hexane-5-carboxamide typically involves multiple steps, starting with the preparation of the core spirohexane structureCommon reagents used in these steps include halogenating agents, methoxyphenols, and difluoromethylating agents .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization and chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a variety of functionalized derivatives .

Scientific Research Applications

N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, or gene expression .

Comparison with Similar Compounds

Similar Compounds

• N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide
• N-[5-chloro-2-(4-methoxyphenoxy)phenyl]-2,2-difluoro-5-azaspiro[2.3]hexane-5-carboxamide

Uniqueness

This compound is unique due to its specific combination of functional groups and spirohexane structure.